![molecular formula C10H11ClN4O2 B2450117 Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate CAS No. 926244-77-1](/img/structure/B2450117.png)
Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate
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Overview
Description
“Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate” is a chemical compound with the molecular formula C10H11ClN4O2 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate” consists of a triazolo[1,5-a]pyrimidine core, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms . This core is substituted with a methyl group, a propyl group, and a carboxylate group .Scientific Research Applications
- Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate serves as a reactant for synthesizing ruthenium complexes. These complexes find applications in catalysis, photophysics, and bioinorganic chemistry .
- Researchers have explored this compound as a potential inhibitor of dihydroorotate dehydrogenase, an enzyme involved in pyrimidine biosynthesis. Inhibiting this enzyme could disrupt the growth of Plasmodium parasites responsible for malaria .
- Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate participates in the Vilsmeier reaction. This reaction is valuable for functionalizing aromatic compounds, leading to diverse chemical transformations .
- Investigations have explored the compound’s pharmacological activity, particularly its interaction with HIV TAR RNA. Understanding this binding mechanism could aid in drug development against HIV .
- Researchers have used this compound as an additive to study the space charge layer in silver bromide microcrystals. Such studies contribute to our understanding of crystal defects and photoconductivity .
- Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate is relevant in proteomics research. Its properties may impact protein interactions, post-translational modifications, or enzymatic processes .
Ruthenium (II)-Hmtpo Complexes
Dihydroorotate Dehydrogenase Inhibitors with Antimalarial Activity
Vilsmeier Reaction of Conjugated Carbocycles and Heterocycles
Pharmacological Activity and HIV TAR RNA Binding
Additive for Studying Space Charge Layers in Silver Bromide Microcrystals
Proteomics Research
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit antiproliferative activities against various cancer cells , suggesting potential targets within oncogenic pathways.
Mode of Action
It’s worth noting that related [1,2,4]triazolo[1,5-a]pyrimidine compounds have been found to inhibit the growth and colony formation of cancer cells . They achieve this by interacting with their targets and causing significant changes in the cellular processes .
Biochemical Pathways
This results in the decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT , affecting downstream cellular processes.
Result of Action
The result of the compound’s action is likely to be a decrease in the proliferation of certain cancer cells . This is inferred from the observed effects of related compounds, which have been shown to induce cell apoptosis and G2/M phase arrest, and regulate cell cycle-related and apoptosis-related proteins in cancer cells .
properties
IUPAC Name |
methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN4O2/c1-3-4-6-5-7(11)15-10(12-6)13-8(14-15)9(16)17-2/h5H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBURHQWFVWFBDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC2=NC(=NN2C(=C1)Cl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate | |
CAS RN |
926244-77-1 |
Source
|
Record name | methyl 7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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